Cas no 447-60-9 (2-(Trifluoromethyl)benzonitrile)

2-(Trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 2-(Trifluoromethyl)benzonitrile
• 2-CYANOBENZOTRIFLUORIDE
• ALPHA,ALPHA,ALPHA-TRIFLUORO-O-TOLUNITRILE
• O-TRIFLUOROMETHYLBENZONITRILE
• Benzonitrile, 2-(trifluoromethyl)-
• o-Tolunitrile, alpha,alpha,alpha-trifluoro-
• alpha,alpha,alpha-trifluoro-2-toluonitrile
• à,à,à-trifluoro-o-tolunitrile
• α,α,α-trifluoro-o-tolunitrile
• ALPHA,ALPHA,ALPHA-TRIFLUORO-ORTHO-TOLUNITRILE
• 2-TRIFLUOROMETHYLBENZONITRILE (ALPHA,ALPHA,ALPHA-TRIFLUORO-O-TOLUNITRILE)
• a,a,a-Trifluoro-o-tolunitrile
• o-(Trifluoromethyl)cyanobenzene
• o-Cyanobenzotrifluoride
• o-(Trifluoromethyl)benzonitrile
• bistrifluoromethylbenzonitrile
• EINECS 207-184-3
• ncr bxfff
• ortho-trifluoromethylbenzonitrile
• trifluoromethylbenzonitrile
• 2-Trifluoromethylbenzonitrile
• 2-(Trifluoromethyl)-benzonitrile
• Benzonitrile, (trifluoromethyl)-
• SOZGHDCEWOLLHV-UHFFFAOYSA-N
• 2-(trifluoromethyl)benzenecarbonitrile
• S2CA842543
• .alpha.,.alpha.,.alpha.-Trifluoro-o
• J196.146B
• PS-8693
• MFCD00001791
• A7104
• FT-0608960
• .alpha.,.alpha.,.alpha.-Trifluoro-o-tolunitrile
• 2-trifluoromethyl-benzonitrile
• 2-(Trifluoromethyl)benzonitrile, 98%
• AM20060076
• EN300-16523
• SCHEMBL103847
• UNII-S2CA842543
• CK2143
• DTXSID3022031
• W-106177
• NSC 88312
• O-TOLUNITRILE, .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-
• NSC-88312
• 6-(trifluoromethyl)benzonitrile
• 2-trifluoromethylbenzo-nitrile
• 447-60-9
• CS-W017661
• NSC88312
• AC-4110
• AKOS001435058
• Q27288486
• NS00043465
• Z55992947
• A,A,A-trifluor-O-tolunitril
• DB-024047
• +Expand

• MDL： MFCD00001791
• InChIKey： SOZGHDCEWOLLHV-UHFFFAOYSA-N
• Inchi： 1S/C8H4F3N/c9-8(10,11)7-4-2-1-3-6(7)5-12/h1-4H
• SMILES： FC(C1=C([H])C([H])=C([H])C([H])=C1C#N)(F)F
• BRN： 2048152

Computed Properties

• Exact Mass: 171.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 171.03
• Heavy Atom Count: 12
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.57708
• PSA: 23.79000
• Refractive Index: n20/D 1.4632(lit.)
• Boiling Point: 206°C(lit.)
• Melting Point: 7.5 °C (lit.)
• Flash Point: Fahrenheit: 194 ° f
  Celsius: 90 ° c
  
• Color/Form: Colorless or yellowish liquid
• Solubility: Insoluble in water
• Sensitiveness: Lachrymatory
• Density: 1.294 g/mL at 25 °C(lit.)

2-(Trifluoromethyl)benzonitrile Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• Hazard Statement： H302
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 22-52/53
• Signal Word：Warning
• HazardClass：6.1

2-(Trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides